2-Nitro-4-methylsulfonylbenzoic acid
Cat. No. B1295815
M. Wt: 245.21 g/mol
InChI Key: QNOUABMNRMROSL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05157150
Procedure details
A 100 mL round bottom flask equipped with a reflux condenser, thermometer and magnetic stirrer was charged with 1.9 g (15 mmol) of sodium sulfite, 5.1 g (60 mmol) of sodium bicarbonate and 20 mL of water. The resulting slurry was cooled to 15° C. and 4.0 g (14 mmol) of 2-nitro-4-(chlorosulfonyl)benzoyl chloride was added over 5 minutes. The reaction mixture was stirred at 15° C. for three hours and then at ambient temperature overnight. After warming to 40° C., 3.1 g (27 mmol) of the sodium salt of chloroacetic acid was added to the aqueous solution of 2-nitro-4-sulfinylbenzoic acid and the reaction mixture heated to reflux. After heating for 7 hours, the reaction mixture was allowed to cool to ambient temperature, diluted with 30 mL of water and washed with 50 mL of ethyl acetate. The aqueous layer was acidified with concentrated HCl and extracted with 75 mL of ethyl acetate. The organic solution was concentrated to afford 3.0 g (87% yield) of 2-nitro-4-(methylsulfonyl)benzoic acid as a pale yellow solid.
Name
2-nitro-4-(chlorosulfonyl)benzoyl chloride
Quantity
4 g
Type
reactant
Reaction Step Two
Name
2-nitro-4-sulfinylbenzoic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
87%
Identifiers
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REACTION_CXSMILES
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[S:1]([O-:4])([O-])=[O:2].[Na+].[Na+].[C:7](=O)(O)[O-].[Na+].[N+](C1C=C(S(Cl)(=O)=O)C=CC=1C(Cl)=O)([O-])=O.[Na].ClCC(O)=O.[N+:34]([C:37]1[CH2:45][C:44](=S=O)[CH:43]=[CH:42][C:38]=1[C:39]([OH:41])=[O:40])([O-:36])=[O:35]>O>[N+:34]([C:37]1[CH:45]=[C:44]([S:1]([CH3:7])(=[O:4])=[O:2])[CH:43]=[CH:42][C:38]=1[C:39]([OH:41])=[O:40])([O-:36])=[O:35] |f:0.1.2,3.4,^1:27|
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Inputs
Step One
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Name
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|
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Quantity
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1.9 g
|
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Type
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reactant
|
|
Smiles
|
S(=O)([O-])[O-].[Na+].[Na+]
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Name
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|
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Quantity
|
5.1 g
|
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Type
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reactant
|
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Smiles
|
C([O-])(O)=O.[Na+]
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Name
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|
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Quantity
|
20 mL
|
|
Type
|
solvent
|
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Smiles
|
O
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Step Two
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Name
|
2-nitro-4-(chlorosulfonyl)benzoyl chloride
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|
Quantity
|
4 g
|
|
Type
|
reactant
|
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Smiles
|
[N+](=O)([O-])C1=C(C(=O)Cl)C=CC(=C1)S(=O)(=O)Cl
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Step Three
|
Name
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Quantity
|
3.1 g
|
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Type
|
reactant
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Smiles
|
[Na]
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Name
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
ClCC(=O)O
|
|
Name
|
2-nitro-4-sulfinylbenzoic acid
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[N+](=O)([O-])C1=C(C(=O)O)C=CC(C1)=S=O
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Step Four
|
Name
|
|
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Quantity
|
30 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
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Setpoint
|
15 °C
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Stirring
|
Type
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CUSTOM
|
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Details
|
The reaction mixture was stirred at 15° C. for three hours
|
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Rate
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UNSPECIFIED
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RPM
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0
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
A 100 mL round bottom flask equipped with a reflux condenser
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
at ambient temperature
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CUSTOM
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Type
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CUSTOM
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|
Details
|
overnight
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|
Duration
|
8 (± 8) h
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
After warming to 40° C.
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
|
the reaction mixture heated to reflux
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TEMPERATURE
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Type
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TEMPERATURE
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Details
|
After heating for 7 hours
|
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Duration
|
7 h
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TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
to cool to ambient temperature
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WASH
|
Type
|
WASH
|
|
Details
|
washed with 50 mL of ethyl acetate
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
extracted with 75 mL of ethyl acetate
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
The organic solution was concentrated
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
|
|
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Type
|
product
|
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Smiles
|
[N+](=O)([O-])C1=C(C(=O)O)C=CC(=C1)S(=O)(=O)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3 g | |
| YIELD: PERCENTYIELD | 87% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
